Cas no 61442-16-8 (3(2H)-Pyridazinone, 2-(4-iodophenyl)-6-methoxy-)

3(2H)-Pyridazinone, 2-(4-iodophenyl)-6-methoxy- Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 2-(4-iodophenyl)-6-methoxy-
• 2-(4-iodophenyl)-6-methoxypyridazin-3-one
• 61442-16-8
• DTXSID50484331
• 2-(4-iodophenyl)-6-methoxypyridazin-3(2H)-one

• InChIKey： QQRCCSDMBYPOOT-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9IN2O2/c1-16-10-6-7-11(15)14(13-10)9-4-2-8(12)3-5-9/h2-7H,1H3
• SMILES： COC1=NN(C(=O)C=C1)C2=CC=C(C=C2)I

Computed Properties

• Exact Mass: 327.97047
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 327.97088g/mol
• Heavy Atom Count: 16
• Complexity: 333
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9